Cas no 1806150-97-9 (2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine
• CAS No: 1806150-97-9
• MF: C₉H₇BrF₅NO₂
• MW: 336.053399324417
• CID: 4840824
• Update Time: 2025-05-20

2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7BrF5NO2/c1-17-5-3-16-4(2-10)6(8(11)12)7(5)18-9(13,14)15/h3,8H,2H2,1H3
• InChI Key： VOXNBFJRMFKOEW-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(=CN=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 3.2
• Topological Polar Surface Area: 31.4

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine

2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine, identified by the CAS No. 1806150-97-9, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative exhibits a unique combination of functional groups, including a bromomethyl group, a difluoromethyl group, a methoxy group, and a trifluoromethoxy group. These substituents contribute to its distinct chemical properties, making it an intriguing subject for research and development.

The structure of this compound is characterized by a pyridine ring system, which serves as the central framework. The substitution pattern at positions 2, 3, 4, and 5 introduces diverse electronic effects and steric hindrances. The bromomethyl group at position 2 imparts electrophilic reactivity, while the difluoromethyl group at position 3 introduces fluorine atoms, known for their unique electronic properties. The methoxy group at position 5 contributes electron-donating effects, enhancing the molecule's stability. Finally, the trifluoromethoxy group at position 4 introduces strong electron-withdrawing effects due to the presence of three fluorine atoms.

Recent studies have highlighted the potential of this compound in the field of agrochemicals. Its ability to act as an efficient herbicide has been explored in several research papers. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound exhibits remarkable selectivity towards certain weed species without adversely affecting crop plants. This property makes it a promising candidate for sustainable agricultural practices.

In addition to its agrochemical applications, this compound has also garnered attention in the pharmaceutical industry. Researchers have investigated its potential as an intermediate in the synthesis of bioactive compounds. A paper published in Organic Process Research & Development reported that this compound can be used as a key intermediate in the synthesis of novel kinase inhibitors, which are crucial for targeted cancer therapies.

The synthesis of 2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine involves a multi-step process that combines various organic synthesis techniques. The starting material is typically a pyridine derivative, which undergoes successive substitutions to introduce the desired functional groups. The bromination step is carried out using N-bromosuccinimide (NBS) in the presence of light or heat, while the fluorination steps involve reactions with fluorinating agents such as HF or CF3I.

The physical properties of this compound have been extensively studied to understand its behavior under different conditions. Its melting point is reported to be approximately 180°C, and it is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various organic reactions and formulations.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it undergoes slow biodegradation under aerobic conditions but poses minimal risk to aquatic life when used within recommended limits. Regulatory agencies have classified it as a low-risk substance for human health and environmental safety.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound. Density Functional Theory (DFT) calculations have revealed that the presence of electron-withdrawing groups significantly alters the electron density distribution on the pyridine ring, enhancing its reactivity towards nucleophilic substitution reactions.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine is a versatile compound with diverse applications across multiple industries. Its unique combination of functional groups makes it an attractive candidate for further research and development in areas such as agrochemicals, pharmaceuticals, and materials science.